Cas no 28319-77-9 (L-A-glycerophosphorylcholine)

• Product Name: L-A-glycerophosphorylcholine
• CAS No: 28319-77-9
• MF: C₈H₂₀NO₆P
• MW: 257.2213
• MDL: MFCD00063544
• CID: 53314
• PubChem ID: 657272
• Update Time: 2025-11-11

L-A-glycerophosphorylcholine Chemical and Physical Properties

Names and Identifiers

• L-ALPHA-Glycerophosphoryl choline
• choline alfoscerate
• choline glycerophosphate
• L-A-glycerophosphorylcholine
• sn-Glycero-3-phosphocholine
• (R)-2,3-Dihydroxypropyl (2-(trimethylammonio)ethyl) phosphate
• Alpha GPC
• Glycerophosphocholine
• GLYCEROPHOSPHOCHOLINE(GPC)(P)
• L-α-Glycerophosphorylcholine
• Alpha-GPC
• GPC
• L-α-GPC
• 2,3-Dihydroxypropyl 2-trimethylazaniumylethyl phosphate
• 2-(((2,3-Dihydroxypropoxy)hydroxyphosphinyl)oxy)-N,N,N-trimethylethanaminium inner salt
• L-alpha-Glycerylphosphorylcholine
• Glycerophosphorylcholine
• Choline Alphoscerate
• L-alpha-Glycerophosphorylcholine
• L-alpha-Glycerophosphocholine
• Cholini glycerophosphas
• Cholini alfosceras
• Glicerofosfato de colina
• Glycerophosphate de choline
• Alfoscerato de colina
• Alfoscerate de choline
• GPCho
• Sn-3-GPC
• alpha-Glycerophosphorylcholine
• glycerol-3-phosphocholine
• Glycerol phosphorylcholine
• L-alpha-Glycerylphosphorylcho
• 2-{[(2R)-2,3-dihydroxypropoxy](hydroxy)phosphoryloxy}-N,N,N-trimethylethanaminium
• L-ALPHA-GLYCERYLPHOSPHORYLCHOLINE [USP-RS]
• CHEBI:55397
• BRN 6062450
• Ethanaminium,2-[[[(2R)-2,3-dihydroxypropoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, innersalt
• MFCD00063544
• SCHEMBL63754
• L-1-glycero-3-phosphocholine
• CHEMBL1567463
• CHOLINE ALFOSCERATE [MI]
• GLYCEROPHOSPHOCHOLINE [INCI]
• D07349
• EINECS 248-962-2
• 28319-77-9
• Calcium (glycerophosphate de)
• sn-Glycerophosphorylcholine (egg, free base)
• SMR000058753
• Glycerylphosphorylcholine;Cholini alfosceras
• 2-[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]-N,N,N-trimethyl-Ethanaminium inner salt
• glycero-phosphocholine
• SUHOQUVVVLNYQR-MRVPVSSYSA-N
• Choline hydroxide, (R)-2,3-dihydroxypropyl hydrogen phosphate, inner salt
• Choline alfoscerate;L--GPC;L--Lecithin
• Choline alfoscerate (INN)
• DB04660
• AKOS005762883
• CHEBI:16870
• Glycerophosphate de choline [French]
• (2R)-2,3-dihydroxypropyl 2-(trimethylazaniumyl)ethyl phosphate
• Gliatilin
• Opera_ID_471
• HY-17552
• Choline, hydroxide, 2,3-dihydroxypropyl hydrogen phosphate, inner salt, D-
• alpha-Glycerylphosphorylcholine
• Calcium (glycerophosphate de) [DCF]
• Choline alfoscerate [INN]
• DTXSID70951010
• ETHANAMINIUM, 2-((((2R)-2,3-DIHYDROXYPROPOXXY)HYDROXYPHOSPHINYL)OXY)-N,N,N-TRIMETHYL-, INNER SALT
• Colina glicerofosfato
• Glycerophosphatidylcholine
• AC7982
• H10892
• CHOLINE ALFOSCERATE [WHO-DD]
• Cholini glycerophosphas [Latin]
• HMS3887O13
• (2-{[(2R)-2,3-dihydroxypropyl phosphonato]oxy}ethyl)trimethylazanium
• (2R)-2,3-dihydroxypropyl 2-(trimethylammonio)ethyl phosphate
• 60M22SGW66
• AMY40024
• L-a-GPC
• alpha-Glyceryl phosphoryl choline
• Alfoscerate de choline [INN-French]
• CHOLINE ALFOSCERATE [MART.]
• MLS000069588
• (R)-2,3-dihydroxypropyl 2-(trimethylammonio)ethyl phosphate
• Glycerol 3-phosphocholine
• L-1-glycero-phosphorylcholine
• Glicerofosfato de colina [Spanish]
• HMS2233P21
• Epitope ID:150907
• (R)-2-[[(2,3-Dihydroxypropoxy)hydroxyphosphinyl]oxy]-N,N,N-trimethylethanaminium Inner Salt
• a-Glycerophosphorylcholine
• brezal
• L-.ALPHA.-GLYCERYLPHOSPHORYLCHOLINE
• sn-glycerol 3-phosphocholine
• Gliatilin (TN)
• UNII-60M22SGW66
• a-Glycerylphosphorylcholine
• CCG-267031
• Cholini alfosceras [INN-Latin]
• EX-A979
• Glycerol-3-phosphatidylcholine
• Alfoscerato de colina [INN-Spanish]
• L-Choline hydroxide 2,3-dihydroxypropyl hydrogen phosphate inner salt
• Ethanaminium, 2-(((2,3-dihydroxypropoxy)hydroxyphosphinyl)oxy)-N,N,N-trimethyl-, hydroxide, inner salt, (R)-
• hydrogen glycerophosphate Choline
• AS-13724
• Q28529699

• MDL： MFCD00063544
• Inchi： 1S/C8H20NO6P/c1-9(2,3)4-5-14-16(12,13)15-7-8(11)6-10/h8,10-11H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： SUHOQUVVVLNYQR-MRVPVSSYSA-N
• SMILES： P(=O)([O-])(OC([H])([H])[C@@]([H])(C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 6062450

Computed Properties

• Exact Mass: 257.10300
• Monoisotopic Mass: 257.102824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 99

Experimental Properties

• Color/Form: solid
• Melting Point: 146-150°C
• Boiling Point: °Cat760mmHg
• Flash Point: 11 °C
• Refractive Index: 1.329 (20 C)
• Solubility: 生物体外In Vitro:H2O : 500 mg/mL(1943.86 mM;Need ultrasonic)DMSO溶解度≥ 125 mg/mL(485.97 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 108.86000
• LogP: -0.38240
• Solubility: Not determined
• Specific Rotation: -2.4°--3.0° (c=10, H2O)
• Vapor Pressure: No data available

L-A-glycerophosphorylcholine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S16-S36/37-S45
• RTECS：KH2775000
• Hazardous Material Identification：
• Storage Condition：4°C, stored under nitrogen
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines

Additional information on L-A-glycerophosphorylcholine

Introduction to L-A-glycerophosphorylcholine (CAS No. 28319-77-9)

L-A-glycerophosphorylcholine, with the chemical identifier CAS No. 28319-77-9, is a significant compound in the field of biochemical research and pharmaceutical development. This compound, also known as L-phosphatidylcholine, plays a crucial role in the synthesis of phospholipids, which are essential components of cell membranes. Its unique structural properties make it a valuable substrate in various biochemical pathways and have garnered considerable attention in recent scientific literature.

The molecular structure of L-A-glycerophosphorylcholine consists of a glycerol backbone, two ester groups, and a choline moiety. This configuration allows it to integrate seamlessly into biological membranes, making it a key player in maintaining the integrity and functionality of cellular structures. The compound's ability to form stable phospholipid bilayers is fundamental to its widespread use in both academic research and industrial applications.

In recent years, L-A-glycerophosphorylcholine has been extensively studied for its potential applications in drug delivery systems. Researchers have leveraged its amphiphilic nature to develop novel nanocarriers that can enhance the bioavailability and targeted delivery of therapeutic agents. These advancements have opened up new avenues for treating various diseases, including cancer, neurological disorders, and infectious diseases.

One of the most compelling aspects of L-A-glycerophosphorylcholine is its role in the synthesis of acetylcholine, a neurotransmitter critical for cognitive functions such as memory and learning. Studies have shown that supplementing with this compound can potentially improve cholinergic activity, making it a promising candidate for therapeutic interventions in conditions like Alzheimer's disease and age-related cognitive decline.

Furthermore, L-A-glycerophosphorylcholine has been investigated for its anti-inflammatory properties. Emerging research indicates that it can modulate inflammatory pathways by interacting with specific enzymes and receptors. This discovery has significant implications for developing new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's versatility extends to its use in lipid-based drug formulations. Its ability to self-assemble into micelles and liposomes makes it an ideal candidate for encapsulating hydrophobic drugs, thereby improving their solubility and stability. This has led to the development of more effective topical and oral medications that can overcome traditional formulation challenges.

Recent clinical trials have also highlighted the potential of L-A-glycerophosphorylcholine as a dietary supplement. These trials have demonstrated its ability to support cardiovascular health by promoting healthy cholesterol levels and enhancing endothelial function. The compound's role in maintaining lipid homeostasis makes it a valuable addition to preventive healthcare strategies.

From a synthetic chemistry perspective, L-A-glycerophosphorylcholine serves as a versatile intermediate in the production of more complex biochemical molecules. Its reactivity allows chemists to modify its structure in various ways, enabling the creation of novel compounds with tailored properties. This has fostered innovation in both academic laboratories and pharmaceutical companies seeking to develop cutting-edge therapeutics.

The environmental impact of using L-A-glycerophosphorylcholine has also been explored. Studies have shown that it is biodegradable and does not accumulate in ecosystems, making it an environmentally friendly choice for industrial applications. This aligns with the growing demand for sustainable biochemical alternatives that minimize ecological footprints.

In conclusion, L-A-glycerophosphorylcholine (CAS No. 28319-77-9) is a multifaceted compound with far-reaching implications in biochemistry, pharmaceuticals, and environmental science. Its structural versatility, biological significance, and potential therapeutic applications make it a cornerstone of modern research and development efforts across multiple disciplines.